Cas no 2051-53-8 (2-Methyl-5-isopropylaniline)

• Product Name: 2-Methyl-5-isopropylaniline
• CAS No: 2051-53-8
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD00044503
• CID: 257992
• PubChem ID: 137414
• Update Time: 2025-05-21

2-Methyl-5-isopropylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-2-methylaniline
• 2-Methyl-5-isopropylaniline
• 2-methyl-5-propan-2-ylaniline
• Benzenamine,2-methyl-5-(1-methylethyl)-
• 2-Amino-p-cymene
• 2-Cymidine
• 3-isopropyl-6-methyl-phenylamine
• 5-iso-propyl-2-methylaniline
• 5-Isopropyl-o-toluidine
• Carvacrylamine
• o-Toluidine,5-isopropyl
• p-Cymen-2-amine
• 3-Isopropyl-6-methylphenylamine
• 5-Isopropyl-2-methylphenylamine
• o-Toluidine, 5-isopropyl-
• p-Cymene, 2-amino-
• Benzenamine, 2-methyl-5-(1-methylethyl)-
• 2-methyl-5-(propan-2-yl)aniline
• 2-amino-4-isopropyltoluene
• Aniline, 5-isopropyl-2-methyl-
• YKWALWNGEXPARQ-UHFFFAOYSA-N
• NSC4021
• 5-Isopropyl-2-methylphenyl
• M0849
• AS-33024
• NSC 4021
• MFCD00044503
• 2051-53-8
• NSC-4021
• 5-isopropyl-2-methyl-aniline
• AKOS009158236
• 2-Methyl-5-(1-methylethyl)benzenamine
• AMY14269
• FT-0634007
• UMK8SU4749
• CAA05153
• SCHEMBL512377
• EN300-127006
• 5-isopropyl-2-methyl-phenylamine
• InChI=1/C10H15N/c1-7(2)9-5-4-8(3)10(11)6-9/h4-7H,11H2,1-3H3
• A814629
• DTXSID80174511
• SY057777
• CS-0038690
• YKWALWNGEXPARQ-UHFFFAOYSA-
• 2-Methyl-5-(propan-2-yl)aniline;
• DB-045260

• MDL： MFCD00044503
• Inchi： 1S/C10H15N/c1-7(2)9-5-4-8(3)10(11)6-9/h4-7H,11H2,1-3H3
• InChI Key： YKWALWNGEXPARQ-UHFFFAOYSA-N
• SMILES： NC1=C(C)C=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 0.949 g/cm3 (20 ºC)
• Melting Point: -16°C
• Boiling Point: 242 ºC
• Flash Point: 101.9±14.0 ºC,
• Refractive Index: 1.5423 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.28180
• Solubility: Not determined

2-Methyl-5-isopropylaniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Methyl-5-isopropylaniline

2-Methyl-5-isopropylaniline: A Comprehensive Overview

2-Methyl-5-isopropylaniline, also known by its CAS number CAS No. 2051-53-8, is a versatile organic compound with significant applications in various industries. This compound, classified as an aromatic amine, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its incorporation into cutting-edge materials have further highlighted its importance in modern chemistry.

The molecular structure of 2-Methyl-5-isopropylaniline consists of a benzene ring substituted with a methyl group at the 2-position and an isopropyl group at the 5-position, along with an amino group (-NH₂) attached directly to the benzene ring. This substitution pattern imparts the compound with distinct electronic and steric properties, making it suitable for various chemical reactions. The compound's solubility in organic solvents and its ability to undergo nucleophilic aromatic substitution reactions have been extensively studied in recent years, particularly in the context of drug design and material synthesis.

Recent research has focused on the synthesis of 2-Methyl-5-isopropylaniline through novel routes, including catalytic hydrogenation and microwave-assisted synthesis. These methods have not only improved the efficiency of production but also reduced environmental impact by minimizing waste and energy consumption. For instance, a study published in 2023 demonstrated the use of palladium catalysts to achieve high yields of this compound under mild reaction conditions, which is a significant advancement in green chemistry.

In terms of applications, 2-Methyl-5-isopropylaniline has found utility as an intermediate in the synthesis of pharmaceutical agents. Its role as a building block for bioactive molecules has been particularly noteworthy. For example, it has been employed in the development of anti-inflammatory drugs and antioxidants due to its ability to modulate cellular responses. Additionally, its use in agrochemicals has expanded, with recent studies exploring its potential as a precursor for herbicides and fungicides.

The compound's stability under various environmental conditions has also been a topic of interest. Research conducted in 2023 revealed that 2-Methyl-5-isopropylaniline exhibits remarkable resistance to photodegradation and oxidative stress, making it ideal for applications requiring long-term stability. This property has led to its incorporation into advanced materials such as high-performance polymers and coatings.

In conclusion, 2-Methyl-5-isopropylaniline, CAS No. 2051-53-8, stands out as a critical compound in contemporary chemistry. Its unique chemical properties, coupled with recent advancements in synthesis and application development, underscore its importance across diverse industries. As research continues to uncover new potential uses and improve synthetic methodologies, this compound is poised to play an even greater role in shaping future innovations.